2-[(2S)-1-(tert-butoxycarbonyl)pyrrolidin-2-yl]-5-methyl-1,3-oxazole-4-carboxylic acid

• IUPAC Name: 5-methyl-2-[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-2-yl]-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C14H20N2O5/c1-8-10(12(17)18)15-11(20-8)9-6-5-7-16(9)13(19)21-14(2,3)4/h9H,5-7H2,1-4H3,(H,17,18)/t9-/m0/s1
• InChI Key: HELLTRYGFGHKDZ-VIFPVBQESA-N
• Canonical SMILES: CC1=C(N=C(O1)C2CCCN2C(=O)OC(C)(C)C)C(=O)O
• Isomeric SMILES: CC1=C(N=C(O1)[C@@H]2CCCN2C(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C14H20N2O5
• Molecular Weight: 296.32 g/mol

Description

2-[(2S)-1-(tert-butoxycarbonyl)pyrrolidin-2-yl]-5-methyl-1,3-oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C14H20N2O5 and its molecular weight is 296.323. The purity is usually 95%.
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Scientific Research Applications

1. Chemical Synthesis and Reaction Mechanisms

• The compound has been used in the synthesis of diverse chemical structures, including 5,6-dihydro-4H-pyridazines and 1-amino-pyrroles. It's involved in divergent and solvent-dependent reactions, highlighting its role in facilitating various synthetic pathways (Rossi et al., 2007).

2. Enantioselective Synthesis Applications

• It has been utilized in the enantioselective synthesis of related compounds, such as methyl 2-[1-[(tert-butoxycarbonyl)amino]ethyl]-4-methyloxazole-5-carboxylate. This demonstrates its significance in producing optically active molecules, an important aspect of medicinal chemistry (Magata et al., 2017).

3. Structural and Conformational Analysis

• The compound's derivatives have been studied for their crystal structure and conformation, providing insights into molecular geometry and intermolecular interactions. Such studies are crucial for understanding how these compounds interact with biological targets (Rajalakshmi et al., 2013).

4. Biological Activity and Medicinal Chemistry

• Derivatives of the compound have been investigated for their biological activities, such as in the synthesis of neuraminidase inhibitors, showcasing its potential in drug discovery and development (Wang et al., 2001).

5. Novel Synthetic Routes and Drug Development

• Innovative synthetic routes utilizing this compound have been explored for the development of new drugs, indicating its utility in creating more efficient and practical methods for drug synthesis (Fujieda & Maeda, 2019).